Cas no 2172212-88-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid
• CAS No: 2172212-88-1
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6323880
• PubChem ID: 165878846
• Update Time: 2025-10-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid
• 2172212-88-1
• EN300-1528563
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-4-methylpentanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-14(2)20(11-23(32)33)29-22(31)12-21(25(26,27)28)30-24(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,11-13H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PBMMIOATLBKKHN-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid (CAS No. 2172212-88-1)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid (CAS No. 2172212-88-1) is a highly specialized fluorinated peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutyl moiety, makes it a valuable building block for peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioimaging, aligning with the growing demand for precision medicine technologies.

One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic pathways and stability of Fmoc-protected amino acids. The 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid addresses these concerns with its robust chemical stability under standard solid-phase peptide synthesis (SPPS) conditions. Its trifluoromethyl group enhances lipophilicity, a critical factor for improving cell membrane permeability—a hot topic in neurodegenerative disease research and cancer therapeutics.

In the context of green chemistry, this compound’s sustainable synthesis has garnered attention. Recent trends in Google Scholar and PubMed highlight searches for eco-friendly fluorination methods, and 2172212-88-1 exemplifies advancements in minimizing hazardous byproducts. Its Fmoc group allows for selective deprotection, reducing waste in multi-step peptide assembly—a key focus for industrial-scale biomanufacturing.

The 4-methylpentanoic acid segment of this molecule contributes to its steric selectivity, a feature often queried in computational chemistry forums. Molecular docking simulations suggest its utility in designing enzyme inhibitors, particularly for protease-targeted therapies. This aligns with trending searches on AI-augmented molecular modeling, where users explore structure-activity relationships (SAR) of fluorinated peptidomimetics.

From a commercial perspective, CAS No. 2172212-88-1 is cataloged by leading fine chemical suppliers as a high-purity reference standard. Quality control protocols often emphasize HPLC-UV/MS characterization, reflecting industry demands for batch-to-batch reproducibility—a frequent query in pharmaceutical QA/QC communities. The compound’s MSDS data (excluding hazardous classifications) confirms its compatibility with GLP workflows.

Emerging applications in antibody-drug conjugates (ADCs) have further propelled interest in this chemical entity. Its carboxylic acid terminus enables site-specific conjugation to lysine residues or click chemistry handles, a technique dominating discussions in bioconjugation webinars. This versatility positions 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid as a next-generation linker for bispecific therapeutics.

In summary, 2172212-88-1 represents a convergence of cutting-edge medicinal chemistry and sustainable practices. Its design answers pressing questions in peptide engineering, fluorine chemistry, and therapeutic delivery systems, making it a compound of enduring relevance in life sciences R&D.